molecular formula C5H8O B1253610 (Z)-2-Pentenal CAS No. 1576-86-9

(Z)-2-Pentenal

Cat. No.: B1253610
CAS No.: 1576-86-9
M. Wt: 84.12 g/mol
InChI Key: DTCCTIQRPGSLPT-ARJAWSKDSA-N
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Description

2-Pentenal, also known as fema 3218, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. 2-Pentenal is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-pentenal is primarily located in the cytoplasm. 2-Pentenal is an apple, green, and orange tasting compound that can be found in a number of food items such as pulses, fishes, fruits, and potato. This makes 2-pentenal a potential biomarker for the consumption of these food products.

Properties

CAS No.

1576-86-9

Molecular Formula

C5H8O

Molecular Weight

84.12 g/mol

IUPAC Name

(Z)-pent-2-enal

InChI

InChI=1S/C5H8O/c1-2-3-4-5-6/h3-5H,2H2,1H3/b4-3-

InChI Key

DTCCTIQRPGSLPT-ARJAWSKDSA-N

Isomeric SMILES

CC/C=C\C=O

SMILES

CCC=CC=O

Canonical SMILES

CCC=CC=O

density

0.850-0.856 (21°)

764-39-6

physical_description

Colourless to light yellow liquid;  Pungent green, fruity aroma

solubility

Insoluble in water;  soluble in PG, in most fixed oils
Soluble (in ethanol)

Synonyms

2-pentenal
2-pentenal, (E)-isomer
pent-2-enal

Origin of Product

United States

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